Cas no 1238384-46-7 (4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1238384-46-7
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• CID: 4579676
• Update Time: 2025-06-20

4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C10H7BrN2O2/c11-7-8(6-4-2-1-3-5-6)12-13-9(7)10(14)15/h1-5H,(H,12,13)(H,14,15)
• InChI Key： KCHISGPERJZRFH-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=C(Br)C(C(O)=O)=N1

Additional information on 4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid

Introduction to 4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid (CAS No: 1238384-46-7)

4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid, identified by the CAS number 1238384-46-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic acid features a bromine substituent at the 4-position and a phenyl group at the 3-position of the pyrazole ring, coupled with a carboxylic acid functional group at the 5-position. Its unique structural framework makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The compound belongs to the pyrazole class of heterocycles, which are known for their broad spectrum of biological activities. Pyrazoles and their derivatives have been extensively studied for their potential applications in drug discovery, including antiviral, anti-inflammatory, anticancer, and antimicrobial properties. The presence of both bromine and phenyl groups in 4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid enhances its reactivity, making it a versatile building block for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrazole derivatives. Researchers have been particularly focused on identifying compounds that can modulate enzyme activity and interfere with disease pathways. For instance, studies have shown that certain pyrazole-based molecules can inhibit kinases and other enzymes involved in cancer progression. The structural features of 4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid make it a promising candidate for further derivatization to develop such enzyme inhibitors.

The carboxylic acid group at the 5-position of the pyrazole ring provides a site for esterification or amidation, allowing for the creation of more complex molecular structures. These modifications can enhance solubility, bioavailability, and target specificity, which are critical factors in drug design. Additionally, the bromine atom serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents at other positions on the pyrazole core.

Recent advancements in computational chemistry and molecular modeling have accelerated the process of identifying potential drug candidates. Virtual screening techniques have been employed to predict the binding affinity of 4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid and its derivatives to biological targets. These studies have highlighted its potential as an inhibitor of enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in various inflammatory and autoimmune diseases.

The synthesis of 4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. The bromination step is crucial and requires careful optimization to ensure high yield and selectivity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and microwave-assisted synthesis, have improved efficiency and reduced reaction times in producing this compound.

In addition to its pharmaceutical applications, 4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid has shown promise in materials science. Pyrazole derivatives are being explored as ligands in coordination chemistry, where they can form stable complexes with metal ions. These metal complexes exhibit unique catalytic properties and have potential applications in catalysis and nanotechnology.

The growing body of research on 4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid underscores its importance as a versatile intermediate in medicinal chemistry. As new synthetic techniques and computational tools become available, scientists are expected to uncover even more innovative applications for this compound. Its role in developing next-generation therapeutics continues to be a focal point in academic and industrial research.

Future studies may focus on optimizing synthetic routes to improve scalability and cost-effectiveness. Furthermore, exploring its pharmacological profile through preclinical studies will be essential to validate its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into clinical applications.

In conclusion,4-bromo-3-phenyl-1H-pyrazole-5-carboxylic acid (CAS No: 1238384-46-7) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features offer opportunities for designing novel drugs targeting various diseases. As research progresses, this compound is poised to play an increasingly important role in drug discovery and development.